5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(3,5-dimethoxyphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2O2/c1-16-11-5-10(6-12(7-11)17-2)9-3-4-13(14)15-8-9/h3-8H,1-2H3,(H2,14,15)
• InChI Key: NSKULHRCEQBWPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CN=C(C=C2)N)OC
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% (5-DMPPA) is an organic compound composed of nitrogen, carbon, and oxygen atoms. It is a derivative of pyridine, a heterocyclic aromatic compound that is found in many natural and synthetic chemicals. 5-DMPPA has been extensively studied in recent years due to its potential applications in medicine, biochemistry, and synthetic chemistry. In

Scientific Research Applications

5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% has been studied for its potential applications in various scientific fields. In medicine, 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% has been investigated as a possible anti-cancer agent. In biochemistry, it has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. In synthetic chemistry, 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% has been used as a precursor for the synthesis of other organic compounds.

Mechanism of Action

The mechanism of action of 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% is still not fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as acetylcholinesterase, and as an agonist of certain receptors, such as the serotonin 5-HT2A receptor. It is also believed that 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% may interact with certain DNA sequences, which could potentially lead to the inhibition of certain gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% are still being studied. However, it is believed that the compound may have anti-cancer, anti-inflammatory, and neuroprotective effects. In addition, 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% has been shown to modulate the activity of certain enzymes and receptors, which could potentially lead to the regulation of various biochemical processes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% in laboratory experiments include its relatively low cost, ease of synthesis, and wide range of potential applications. However, the compound does have some limitations. Due to its relatively low solubility, it is difficult to dissolve in aqueous solutions and its bioavailability is limited. In addition, the compound is not very stable, so it is important to use it quickly after synthesis.

Future Directions

The potential applications of 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% are still being explored. Some possible future directions include further investigation into its anti-cancer, anti-inflammatory, and neuroprotective effects, as well as its ability to modulate the activity of certain enzymes and receptors. In addition, further research into the synthesis of 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% derivatives could lead to the development of new compounds with enhanced properties. Finally, further investigation into the structure-activity relationships of 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% could lead to the development of more potent and selective inhibitors of certain enzymes and receptors.

Synthesis Methods

5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% can be synthesized in a two-step process. The first step is the condensation of 3,5-dimethoxyphenylacetonitrile (DMPAN) with 2-aminopyridine. This reaction is catalyzed by a base, such as potassium carbonate, and is carried out in an aqueous solution. The second step is the purification of the 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95% product through recrystallization. This process involves dissolving the product in a solvent, such as ethanol, and then cooling the solution to induce crystallization. The crystals are then separated from the solution and dried.